Cas no 27006-89-9 (methyl 5-chloro-1,3-dimethyl-1H-pyrazole-4-carboxylate)

• Product Name: methyl 5-chloro-1,3-dimethyl-1H-pyrazole-4-carboxylate
• CAS No: 27006-89-9
• MF: C₇H₉ClN₂O₂
• MW: 188.611560583115
• MDL: MFCD04124308
• CID: 3233114
• PubChem ID: 1474962
• Update Time: 2025-05-19

methyl 5-chloro-1,3-dimethyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLE-4-CARBOXYLIC ACID, 5-CHLORO-1,3-DIMETHYL-, METHYL ESTER
• EN300-80941
• 27006-89-9
• methyl 5-chloro-1,3-dimethylpyrazole-4-carboxylate
• methyl 5-chloro-1,3-dimethyl-1H-pyrazole-4-carboxylate
• CS-0262028
• CBA00689
• methyl5-chloro-1,3-dimethyl-1H-pyrazole-4-carboxylate
• SCHEMBL2956112
• AKOS006242444
• 11N-503S
• G42503
• MFCD04124308

• MDL： MFCD04124308
• Inchi： 1S/C7H9ClN2O2/c1-4-5(7(11)12-3)6(8)10(2)9-4/h1-3H3
• InChI Key： XNOCNVHHKDUYDH-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C(C)=NN1C

Computed Properties

• Exact Mass: 188.0352552Da
• Monoisotopic Mass: 188.0352552Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.1Ų

Additional information on methyl 5-chloro-1,3-dimethyl-1H-pyrazole-4-carboxylate

Methyl 5-Chloro-1,3-Dimethyl-1H-Pyrazole-4-Carboxylate: A Comprehensive Overview

Methyl 5-chloro-1,3-dimethyl-1H-pyrazole-4-carboxylate (CAS No. 27006-89-9) is a versatile organic compound with significant applications in various fields, including agriculture, pharmaceuticals, and materials science. This compound is characterized by its unique chemical structure, which combines a pyrazole ring with substituents that confer specific functional properties. The molecule's structure allows for a wide range of reactivity and compatibility with other chemical systems, making it a valuable component in modern chemical synthesis.

The pyrazole ring, a five-membered heterocyclic compound containing two nitrogen atoms, forms the core of methyl 5-chloro-1,3-dimethyl-1H-pyrazole-4-carboxylate. This structure is further modified by the presence of chlorine and methyl groups at specific positions, which influence the compound's electronic properties and reactivity. Recent studies have highlighted the importance of such modifications in enhancing the stability and bioavailability of pyrazole derivatives in pharmaceutical applications. For instance, researchers have demonstrated that the substitution pattern of methyl groups and chlorine atoms can significantly impact the compound's ability to act as a ligand in metalloenzyme inhibition.

One of the most notable applications of methyl 5-chloro-1,3-dimethyl-1H-pyrazole-4-carboxylate is in agrochemicals. The compound serves as an active ingredient in various pesticides and herbicides due to its ability to target specific enzymes involved in plant metabolism. Recent advancements in green chemistry have led to the development of more environmentally friendly formulations that utilize this compound while minimizing ecological impact. For example, studies published in the Journal of Agricultural and Food Chemistry have explored its role in inhibiting acetyl-CoA carboxylase (ACC), an enzyme critical for fatty acid synthesis in plants.

In the pharmaceutical industry, methyl 5-chloro-1,3-dimethyl-1H-pyrazole-4-carboxylate has gained attention as a potential lead compound for drug development. Its ability to interact with biological systems through hydrogen bonding and π-interactions makes it a promising candidate for targeting protein-protein interactions (PPIs). Recent research has focused on its potential as a modulator of PPIs involved in diseases such as cancer and neurodegenerative disorders. A study published in Nature Communications highlighted its role in disrupting amyloid-beta aggregation, a hallmark of Alzheimer's disease.

The synthesis of methyl 5-chloro-1,3-dimethyl-1H-pyrazole-4-carboxylate involves a multi-step process that typically begins with the preparation of the pyrazole ring followed by functionalization with substituents. Recent innovations in catalytic methods have improved the efficiency and selectivity of these reactions. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce substituents at specific positions on the pyrazole ring. These advancements have not only enhanced the yield but also reduced the environmental footprint of the synthesis process.

From a structural standpoint, methyl 5-chloro-1,3-dimethyl-1H-pyrazole-4-carboxylate exhibits interesting electronic properties due to the conjugation within the pyrazole ring and the electron-withdrawing effects of the chlorine atom. These properties make it an attractive candidate for use in organic electronics. Researchers have explored its potential as an electron transport layer material in organic light-emitting diodes (OLEDs) and photovoltaic devices. A study published in Advanced Materials demonstrated its ability to improve charge transport efficiency in OLEDs through optimized molecular packing.

Another area where this compound has shown promise is in materials science. Its ability to form stable coordination complexes with transition metals has led to its use as a ligand in catalysis and sensing applications. Recent work has focused on its application as a chiral ligand for asymmetric catalysis, where it has been shown to induce high enantioselectivity in certain reactions. This property opens up new possibilities for its use in producing chiral pharmaceutical intermediates.

Despite its numerous applications, there are challenges associated with the use of methyl 5-chloro-1,3-dimethyl-1H-pyrazole-4-carboxylate. Issues such as scalability and cost-effectiveness remain critical considerations for its widespread adoption. However, ongoing research into more efficient synthetic routes and novel application areas continues to address these challenges.

In conclusion, methyl 5-chloro-1,3-dimethyl-1H-pyrazole-4-carboxylate (CAS No. 27006899) stands out as a multifaceted compound with significant potential across diverse industries. Its unique chemical structure enables it to play a pivotal role in agrochemicals, pharmaceuticals, organic electronics, and materials science. As research progresses and new applications emerge, this compound is poised to become an even more integral part of modern chemistry.